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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)acetic acid

Cat. No.: B155855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for guaiacoxyacetic acid

(also known as phenoxyacetic acid or glycolic acid phenyl ether), a compound used in the

synthesis of pharmaceuticals and as a plant growth regulator.[1][2] Adherence to these

protocols is critical for ensuring laboratory safety and minimizing potential risks.

Hazard Identification and Classification
Guaiacoxyacetic acid is classified as a hazardous substance. It is harmful if swallowed and can

cause irritation to the skin, eyes, and respiratory system.[3][4] A long-term feeding study in rats

showed potential for liver damage and blood effects.[3]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation
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Source: Compiled from multiple safety data sheets.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties of Guaiacoxyacetic Acid

Property Value Source

Molecular Formula C₈H₈O₃ [1][2][5]

Molecular Weight 152.15 g/mol [1][2][5]

Appearance
White to off-white crystalline

powder or solid
[1][2][3]

Melting Point 98 - 100 °C (208 - 212 °F) [1][2]

Boiling Point
285 °C (545 °F) with some

decomposition
[1][2][5]

Solubility in Water 12 g/L (1 gram in ~75 ml) [5][6]

Solubility in Organic Solvents
Freely soluble in alcohol, ether,

benzene, glacial acetic acid
[5][6]

pKa 3.12 - 3.7 [5][6]

Safe Handling and Experimental Protocols
Engineering Controls and Work Practices
Proper engineering controls are the primary line of defense.

Ventilation: Always handle guaiacoxyacetic acid in a well-ventilated area. A laboratory fume

hood is strongly recommended to control the generation of dust and vapors.[7]

Eyewash and Safety Shower: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[3]
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not eat, drink,

or smoke in the work area.[4] Contaminated clothing should be removed and washed before

reuse.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

PPE Category Recommended Equipment
Specifications and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

necessary if there is a high risk

of splashing.

Must be approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Lab coat or chemical-resistant

apron.

Inspect gloves for integrity

before use. Dispose of

contaminated gloves properly.

Wear a lab coat or apron to

protect clothing and skin.[7]

Respiratory Protection
A NIOSH-approved dust

respirator or an N95 mask.

Required when dusts are

generated or if ventilation is

inadequate. The user must be

fit-tested and trained.[7]

Storage Protocol
Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]

Protect from heat, sparks, open flames, and other sources of ignition.[3]
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
The following diagram outlines the initial response steps for different types of exposure.

Exposure Event

Initial Assessment

Immediate Actions

Follow-Up

Exposure Occurs

Route of
Exposure?

Move to fresh air.
If not breathing, give artificial respiration.

Get medical aid.

 Inhalation 

Remove contaminated clothing.
Flush skin with plenty of soap and water

for at least 15 minutes.
Get medical aid if irritation persists.

 Skin Contact 

Immediately flush eyes with water
for at least 15 minutes.

Remove contact lenses if present.
Get immediate medical aid.

 Eye Contact 

Do NOT induce vomiting.
Rinse mouth with water.

Give 2-4 cupfuls of milk or water.
Get immediate medical aid.

 Ingestion 

Seek Professional
Medical Attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b155855?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: First aid decision workflow for guaiacoxyacetic acid exposure.

Table 4: Detailed First Aid Protocols

Exposure Route Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, give oxygen. If breathing

has stopped, provide artificial respiration. Seek

immediate medical attention.[3][7]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

aid if irritation develops or persists.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Ingestion

If swallowed, do NOT induce vomiting. If the

victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to

an unconscious person. Call a poison center or

doctor immediately.[3][7]

Accidental Release Measures Protocol
In the event of a spill, follow these procedures to mitigate the hazard.

Evacuate & Ventilate: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).

Don PPE: Wear the appropriate personal protective equipment as outlined in Table 3.
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Contain Spill: Prevent the further spread of the material.

Clean-up: For solid spills, vacuum or sweep up the material and place it into a suitable,

labeled disposal container. Avoid generating dust.[3]

Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

The logical relationship for spill management is illustrated below.
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Spill Response Logic

Spill Detected

Assess Hazard
(Size, Location)

Evacuate Area
Restrict Access

Ensure Ventilation
Remove Ignition Sources

Don Appropriate PPE

Contain & Clean Up Spill
(Avoid Dust Generation)

Decontaminate Area
& Equipment

Package & Label Waste
for Disposal

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for managing a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[5]

Specific Hazards: The material can decompose under fire conditions, releasing irritating and

toxic gases like carbon monoxide and carbon dioxide.[5]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[5]

Toxicological Information
The toxicological properties of guaiacoxyacetic acid have not been fully investigated.[3] The

available data is primarily from related compounds and GHS classifications.

Table 5: Acute Toxicity Data

Route Species Value Classification Source

Oral Rat
LD50: 1938

mg/kg*

Category 4

(Harmful if

swallowed)

[4][8]

*Note: This LD50 value is for a ~70% solution of Glycolic Acid and should be used as an

approximation. The primary hazard is based on the GHS classification for Phenoxyacetic acid.

[8]

Experimental Workflow Diagram
The following diagram illustrates a safe workflow for handling guaiacoxyacetic acid in a typical

laboratory experiment.
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Safe Laboratory Handling Workflow

Preparation

Chemical Handling

Post-Experiment

Review SDS & Protocol

Verify Engineering Controls
(Fume Hood, Eyewash)

Assemble & Inspect PPE

Transport Chemical in
Secondary Containment

Weigh/Measure Compound
in Fume Hood

Perform Experiment

Quench & Neutralize
Reaction/Waste

Clean Glassware &
Work Area

Dispose of Waste Properly

Remove & Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A standard workflow for the safe experimental use of guaiacoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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